![molecular formula C10H11FN2O2S B2389676 1-[(4-fluorophenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole CAS No. 324778-27-0](/img/structure/B2389676.png)
1-[(4-fluorophenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole
Overview
Description
1-[(4-fluorophenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole is an organic compound with the molecular formula C10H11FNO2S. It is a white crystalline solid that is widely used in scientific research for its unique chemical properties.
Scientific Research Applications
1-[(4-fluorophenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole has a wide range of scientific research applications. It is commonly used as a reagent in organic synthesis, especially in the preparation of heterocyclic compounds. It is also used as a ligand in metal-catalyzed reactions and in the synthesis of biologically active compounds.
Mechanism of Action
The mechanism of action of 1-[(4-fluorophenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole is not well understood. However, it is believed to act as a nucleophile in organic reactions, replacing other functional groups such as halogens or leaving groups. It may also act as a Lewis acid, coordinating with metal ions in catalytic reactions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it is known to be stable under physiological conditions and is not expected to have any toxic effects on living organisms.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-[(4-fluorophenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole in lab experiments is its versatility as a reagent in organic synthesis. It is also readily available and relatively inexpensive. However, its mechanism of action is not well understood, which may limit its use in certain applications.
Future Directions
There are several future directions for research on 1-[(4-fluorophenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole. One area of interest is its potential as a ligand in metal-catalyzed reactions. Another area of research is the synthesis of novel heterocyclic compounds using this reagent. Additionally, further studies are needed to understand its mechanism of action and its potential applications in biologically active compounds.
Synthesis Methods
The synthesis of 1-[(4-fluorophenyl)sulfonyl]-2-methyl-4,5-dihydro-1H-imidazole involves the reaction of 4-fluorobenzenesulfonyl chloride with 2-methylimidazole in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained in high yield after purification by recrystallization.
properties
IUPAC Name |
1-(4-fluorophenyl)sulfonyl-2-methyl-4,5-dihydroimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FN2O2S/c1-8-12-6-7-13(8)16(14,15)10-4-2-9(11)3-5-10/h2-5H,6-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPBNEFWNHDSJOZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NCCN1S(=O)(=O)C2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[(2-Phenylethyl)thio]-1,3,4-thiadiazol-2-amine](/img/structure/B2389596.png)
![4-methyl-N-(2-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide](/img/structure/B2389601.png)
![N-Cyclohexyl-4-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepane-1-carboxamide](/img/structure/B2389607.png)
![3-(4-ethoxybenzyl)-1-[2-(6-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-2-oxoethyl]thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione](/img/no-structure.png)
![2-[8-(4-ethoxybenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]-N-(4-ethoxyphenyl)acetamide](/img/structure/B2389613.png)
![Diethyl 5-[[2-[[4-(2,5-dimethylphenyl)-5-[(furan-2-carbonylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-3-methylthiophene-2,4-dicarboxylate](/img/structure/B2389615.png)
![5-((2-(5-bromo-2-methoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one](/img/structure/B2389616.png)